2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide

• IUPAC Name: 2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide
• InChI: InChI=1S/C10H10ClF2NO/c1-14(10(15)5-11)6-7-4-8(12)2-3-9(7)13/h2-4H,5-6H2,1H3
• InChI Key: OKILCFKWXZCQQD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(C=CC(=C1)F)F)C(=O)CCl
• Molecular Formula: C10H10ClF2NO
• Molecular Weight: 233.64 g/mol

Description

2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as Difluoromethylornithine (DFMO) and is a potent inhibitor of ornithine decarboxylase (ODC), an enzyme that plays a critical role in the biosynthesis of polyamines. In

Mechanism of Action

2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide inhibits ODC, which is responsible for the biosynthesis of polyamines. Polyamines are essential for cell growth and proliferation, and their overproduction has been linked to cancer development. By inhibiting ODC, 2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide reduces the levels of polyamines, which in turn slows down the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide has been shown to have minimal toxicity in animal studies. In humans, 2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide has been used to treat African sleeping sickness, a parasitic infection that affects the central nervous system. 2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide has also been shown to reduce the risk of colon cancer in individuals with a history of colon polyps.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide in lab experiments is its specificity for ODC. 2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide does not inhibit other enzymes involved in polyamine biosynthesis, which reduces the risk of off-target effects. However, 2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide has a short half-life and requires frequent dosing, which can be a limitation in some experiments.

Future Directions

2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various types of cancer. Future research could focus on optimizing the dosing regimen of 2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide to improve its efficacy and reduce the risk of side effects. 2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide could also be studied for its potential use in the treatment of other diseases, such as inflammatory bowel disease and Alzheimer's disease.

Synthesis Methods

The synthesis of 2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide involves the reaction of N-methylacetamide with 2,5-difluorobenzyl chloride in the presence of a base. The reaction occurs at room temperature and yields 2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide as a white crystalline solid with a melting point of 160-162°C.

Scientific Research Applications

2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide has been studied extensively for its potential use in cancer research. The inhibition of ODC by 2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide has been shown to reduce the growth and proliferation of cancer cells in vitro and in vivo. 2-chloro-N-[(2,5-difluorophenyl)methyl]-N-methylacetamide has also been studied for its potential use in the treatment of neuroblastoma, a type of childhood cancer.